Cas no 63857-19-2 (Methyl 2-benzyl-3-oxopropanoate)
63857-19-2 structure
Product Name:Methyl 2-benzyl-3-oxopropanoate
CAS No:63857-19-2
MF:C11H12O3
MW:192.211183547974
CID:425563
Update Time:2023-08-03
Methyl 2-benzyl-3-oxopropanoate Chemical and Physical Properties
Names and Identifiers
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- Benzenepropanoic acid, a-formyl-, methyl ester
- methyl 2-formyl-3-phenylpropanoate
- methyl 2-benzyl-3-oxopropanoate
- BEEJALPUCUEZOU-UHFFFAOYSA-N
- alpha-Formylbenzenepropionic acid methyl ester
- Benzenepropanoic acid, alpha-formyl-, methyl ester
- Methyl 2-benzyl-3-oxopropanoate
-
- Inchi: 1S/C11H12O3/c1-14-11(13)10(8-12)7-9-5-3-2-4-6-9/h2-6,8,10H,7H2,1H3
- InChI Key: BEEJALPUCUEZOU-UHFFFAOYSA-N
- SMILES: O(C)C(C(C=O)CC1C=CC=CC=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 195
- Topological Polar Surface Area: 43.4
Methyl 2-benzyl-3-oxopropanoate Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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